Cas no 328028-97-3 (1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)

1-(2-Chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid is a heterocyclic compound featuring a thienopyrazole core substituted with a chlorophenyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methyl) groups enhances its versatility in further functionalization. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, broadening its utility in medicinal chemistry. Its rigid fused-ring system may contribute to binding affinity in target interactions, making it particularly relevant for drug discovery applications. The compound exhibits stability under standard handling conditions, facilitating its use in synthetic workflows.

1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid structure

328028-97-3 structure

Product Name:1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid

CAS No:328028-97-3

MF:C₁₃H₉ClN₂O₂S

MW:292.740760564804

CID:3104616

PubChem ID:2318110

Update Time:2025-11-02

1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chloro-phenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
- 887-571-7
- AKOS000121913
- Z56785576
- EN300-00006
- 1-(2-chlorophenyl)-3-methylthieno[2,3-c]pyrazole-5-carboxylic acid
- 1-(2-chlorophenyl)-3-methyl-1H-thieno(2,3-c)pyrazole-5-carboxylic acid
- CS-0218066
- G25805
- 328028-97-3
- 1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
- 1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
- AB00716634-01
- Oprea1_502274
- 1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid
- Inchi： 1S/C13H9ClN2O2S/c1-7-8-6-11(13(17)18)19-12(8)16(15-7)10-5-3-2-4-9(10)14/h2-6H,1H3,(H,17,18)
- InChI Key： MZQAEMKEAJXVHD-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1N1C2=C(C=C(C(=O)O)S2)C(C)=N1

Computed Properties

Exact Mass: 292.0073264Da
Monoisotopic Mass: 292.0073264Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 83.4Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 437.3±45.0 °C at 760 mmHg
Flash Point: 218.3±28.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C614598-25mg	1-(2-Chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic Acid	328028-97-3		25mg	$ 50.00	2022-06-06
TRC	C614598-50mg	1-(2-Chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic Acid	328028-97-3		50mg	$ 95.00	2022-06-06
TRC	C614598-250mg	1-(2-Chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic Acid	328028-97-3		250mg	$ 320.00	2022-06-06
Chemenu	CM479826-1g	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%+	1g	$445	2023-01-19
Aaron	AR019H4X-50mg	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%	50mg	$116.00	2025-02-28
Aaron	AR019H4X-100mg	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%	100mg	$160.00	2025-02-28
Aaron	AR019H4X-250mg	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%	250mg	$221.00	2025-02-28
Aaron	AR019H4X-500mg	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%	500mg	$398.00	2025-02-28
Aaron	AR019H4X-1g	1-(2-chlorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid	328028-97-3	95%	1g	$536.00	2025-02-28
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